Cas no 2029076-10-4 ((2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid)
(2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid
- AKOS024575091
- F0233-0204
- (2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid
- 324066-59-3
- 2029076-10-4
- (Z)-4-((4-(4-methoxyphenyl)thiazol-2-yl)amino)-4-oxobut-2-enoic acid
- (Z)-4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino]-4-oxobut-2-enoic acid
-
- Inchi: 1S/C14H12N2O4S/c1-20-10-4-2-9(3-5-10)11-8-21-14(15-11)16-12(17)6-7-13(18)19/h2-8H,1H3,(H,18,19)(H,15,16,17)/b7-6-
- InChI Key: NAIAOWDQMQXRQN-SREVYHEPSA-N
- SMILES: S1C(NC(/C=C\C(=O)O)=O)=NC(=C1)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 304.05177804g/mol
- Monoisotopic Mass: 304.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 117Ų
(2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0233-0204-2μmol |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0233-0204-5μmol |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0233-0204-10μmol |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0233-0204-1mg |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0233-0204-2mg |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0233-0204-3mg |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0233-0204-4mg |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0233-0204-5mg |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0233-0204-10mg |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0233-0204-15mg |
(2Z)-3-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}prop-2-enoic acid |
2029076-10-4 | 90%+ | 15mg |
$89.0 | 2023-05-17 |
(2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on (2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid
Introduction to (2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic Acid (CAS No. 2029076-10-4)
(2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid, identified by its CAS number 2029076-10-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure that includes a prop-2-enoic acid moiety linked to a carbamoyl group and a 1,3-thiazole ring substituted with a 4-methoxyphenyl group, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.
The structural framework of this compound is highly intricate, incorporating several pharmacophoric elements that are known to interact with biological targets. The presence of the prop-2-enoic acid functional group suggests possible roles in modulating enzyme activity or serving as a scaffold for further derivatization. Additionally, the 1,3-thiazole ring is a common structural motif in many bioactive molecules, often found in antibiotics, antifungals, and other therapeutic agents. The substitution of this ring with a 4-methoxyphenyl group introduces additional electronic and steric effects that can influence the compound's interactions with biological systems.
In recent years, there has been growing interest in exploring the pharmacological potential of molecules that incorporate both thiazole and phenyl rings. These structural elements are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The carbamoyl group in (2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid further enhances its potential as a pharmacophore by providing a site for hydrogen bonding interactions with biological targets.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The unique combination of structural features suggests that it may possess multiple modes of action, making it a versatile candidate for addressing complex diseases. For instance, the prop-2-enoic acid moiety could interact with enzymes involved in metabolic pathways, while the thiazole and phenyl rings could modulate signaling pathways associated with inflammation or cell proliferation.
Recent studies have begun to uncover the biological activities of related compounds that share structural similarities with (2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid. These studies have provided valuable insights into the mechanisms by which such molecules interact with biological targets and the potential therapeutic applications they may have. For example, some derivatives of thiazole-containing compounds have been shown to inhibit the activity of kinases and other enzymes implicated in cancer progression. Similarly, phenyl-substituted thiazoles have demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function.
The synthesis of (2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Modern synthetic approaches often involve multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations are frequently employed to construct the intricate carbon frameworks characteristic of this class of compounds.
The pharmacokinetic properties of (2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid are also an important consideration in its development as a therapeutic agent. Factors such as solubility, stability, and metabolic clearance can significantly impact its efficacy and safety profile. Computational modeling techniques are increasingly being used to predict these properties before experimental testing is conducted. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound will behave within biological systems.
In conclusion, (2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid (CAS No. 2029076-10-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure incorporates multiple pharmacophoric elements that suggest diverse biological activities. Further research is warranted to explore its full therapeutic potential and to optimize its synthesis for practical applications.
2029076-10-4 ((2Z)-3-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)